Cas no 66659-55-0 (Ethanone, 2-bromo-1,2-bis(4-fluorophenyl)-)

• Product Name: Ethanone, 2-bromo-1,2-bis(4-fluorophenyl)-
• CAS No: 66659-55-0
• MF: C₁₄H₉BrF₂O
• MW: 311.121470212936
• CID: 396018
• PubChem ID: 13934859
• Update Time: 2025-04-19

Ethanone, 2-bromo-1,2-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1,2-bis(4-fluorophenyl)-
• 2-bromo-1,2-bis(4-fluorophenyl)ethanone
• SCHEMBL2534850
• DTXSID90552861
• VCZRQGBMMRWZEY-UHFFFAOYSA-N
• 2-Bromo-1,2-bis(4-fluorophenyl)ethan-1-one
• p-fluoro-2-bromo-2-(p-fluorophenyl)acetophenone
• 66659-55-0

• Inchi： 1S/C14H9BrF2O/c15-13(9-1-5-11(16)6-2-9)14(18)10-3-7-12(17)8-4-10/h1-8,13H
• InChI Key： VCZRQGBMMRWZEY-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=CC(=CC=1)F)=O)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 309.98048g/mol
• Monoisotopic Mass: 309.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų